Cas no 32416-70-9 (Phenol,3-(1-methylethyl)-4-nitroso-)
32416-70-9 structure
Product Name:Phenol,3-(1-methylethyl)-4-nitroso-
CAS No:32416-70-9
MF:C9H11NO2
MW:165.189142465591
CID:293616
PubChem ID:15721879
Update Time:2025-04-19
Phenol,3-(1-methylethyl)-4-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-(1-methylethyl)-4-nitroso-
- 3-isopropyl-4-nitroso-phenol
- 3-Isopropyl-4-nitrosophenol
- Phenol,3-isopropyl-4-nitroso- (8CI)
- CBFNVMRJXHRYSY-UHFFFAOYSA-N
- Phenol,3-(1-methylethyl)-4-nitroso-(9ci)
- 32416-70-9
- SCHEMBL4653597
-
- Inchi: 1S/C9H11NO2/c1-6(2)8-5-7(11)3-4-9(8)10-12/h3-6,11H,1-2H3
- InChI Key: CBFNVMRJXHRYSY-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C=1)C(C)C)N=O
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.66
Phenol,3-(1-methylethyl)-4-nitroso- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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